Enantiomeric Purity Dictates Biological Relevance: 11(R)-HEDE vs. 11(S)-HEDE Activity Comparison
The R-enantiomer of HEDE (11R-Hede) is the biologically relevant stereoisomer, whereas 11(S)-HEDE is documented as lacking any measurable biological activity. This represents a binary functional distinction rather than a graded potency difference, as confirmed by supplier technical documentation . The racemic mixture (±)11-HEDE contains equimolar amounts of both enantiomers, meaning that procurement of racemic material inherently includes 50% inactive mass that may confound assay interpretation .
11(S)-HEDE: No documented activity
| Evidence Dimension | Documented biological activity status |
|---|---|
| Target Compound Data | Biologically active |
| Comparator Or Baseline | 11(S)-HEDE: No documented biological activity in scientific literature |
| Quantified Difference | Binary distinction (active vs. no documented activity) |
| Conditions | Literature-reported biological activity, no specific assay conditions stated for absence |
Why This Matters
For experimental reproducibility and dose-response accuracy, chirally pure 11(R)-HEDE is required; racemic mixtures introduce an inactive component that dilutes effective concentration and complicates mechanistic interpretation.
